Cas no 5416-57-9 ((5-methyl-2-pentylphenyl) Acetate)

• Product Name: (5-methyl-2-pentylphenyl) Acetate
• CAS No: 5416-57-9
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1588132
• PubChem ID: 221784
• Update Time: 2025-04-21

(5-methyl-2-pentylphenyl) Acetate Chemical and Physical Properties

Names and Identifiers

• (5-methyl-2-pentylphenyl) Acetate
• 5-methyl-2-pentylphenyl acetate
• NSC6842
• AC1L5ASO
• AC1Q60V5
• CTK4J9858
• NSC-6842
• AR-1G8878
• AG-J-54527
• 5-methyl-2-pentylphenyl acetate; NSC6842; AC1L5ASO; AC1Q60V5; CTK4J9858; NSC-6842; AR-1G8878; AG-J-54527;
• NSC 6842
• DTXSID20278264
• 5416-57-9

• Inchi： 1S/C14H20O2/c1-4-5-6-7-13-9-8-11(2)10-14(13)16-12(3)15/h8-10H,4-7H2,1-3H3
• InChI Key： OWINUZKAOVJNOB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C)C=CC=1CCCCC

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 306.7°C at 760 mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.495
• PSA: 26.3
• LogP: 3.65300